Cas no 209916-33-6 ([2-(Tert-butylsulfonylamino)phenyl]boronic acid)
209916-33-6 structure
Product Name:[2-(Tert-butylsulfonylamino)phenyl]boronic acid
CAS No:209916-33-6
MF:C10H16BNO4S
MW:257.11434173584
CID:2104254
Update Time:2023-08-03
[2-(Tert-butylsulfonylamino)phenyl]boronic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(2-methylpropan-2-ylsulfonamido)phenylboronic acid
- [2-(Tert-butylsulfonylamino)phenyl]boronic acid
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- Inchi: 1S/C10H16BNO4S/c1-10(2,3)17(15,16)12-9-7-5-4-6-8(9)11(13)14/h4-7,12-14H,1-3H3
- InChI Key: GTQASRKUJQOGJJ-UHFFFAOYSA-N
- SMILES: S(C(C)(C)C)(NC1C=CC=CC=1B(O)O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 344
- Topological Polar Surface Area: 95
[2-(Tert-butylsulfonylamino)phenyl]boronic acid Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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